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Compound of Interest

Compound Name: Cyclohexanecarboxaldehyde

CAS No.: 2043-61-0

Cat. No.: B041370 Get Quote

CAS: 2043-61-0 | Formula: C₇H₁₂O | MW: 112.17 g/mol [1][2][3]

Executive Summary
Cyclohexanecarboxaldehyde is a critical aliphatic aldehyde building block used extensively in

the synthesis of pharmaceuticals, agrochemicals, and functionalized polymers.[1][4] However,

its utility is frequently compromised by its inherent instability; it rapidly oxidizes to

cyclohexanecarboxylic acid upon exposure to air.[3]

This guide details the procurement, validation, and handling of research-grade

Cyclohexanecarboxaldehyde. It moves beyond simple vendor lists to establish a self-

validating procurement workflow, ensuring that the reagent entering your reaction flask meets

the rigorous stoichiometry required for high-precision organic synthesis.[3]

Part 1: Technical Specifications & Grading
To ensure reproducibility in sensitive reactions (e.g., asymmetric additions, Wittig olefination),

"Research-Grade" must be defined by specific impurity limits, not just nominal purity.

The "Research-Grade" Standard
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Parameter Specification Rationale

Purity (GC) ≥ 97.0%

Lower purity often indicates

significant oligomerization or

oxidation.[3]

Appearance Colorless to Pale Yellow Liquid

Dark yellow or pink coloration

indicates advanced oxidation

or polymerization.[3]

Acid Content < 1.0%

Cyclohexanecarboxylic acid

(oxidation byproduct) can

quench basic catalysts (e.g.,

organolithiums).[3]

Water Content < 0.5%

Critical for moisture-sensitive

reactions; aldehyde hydrates

can form in wet samples.[3]

Critical Impurity Profile:

Cyclohexanecarboxylic Acid: The primary degradation product.[3]

Cyclohexylmethanol: Result of disproportionation (Cannizzaro-type) if stored improperly.

Cyclohexene: Trace starting material from synthesis (hydroformylation).[3]

Part 2: Strategic Sourcing Landscape
Do not default to the largest catalog without verification. For this specific aldehyde, packaging

integrity (inert atmosphere) is as important as the initial chemical purity.

Vendor Comparison Matrix
Data reflects standard catalog specifications for research quantities (25g - 100g).
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Vendor Product Code
Purity
Guarantee

Packaging
Note

Best For

TCI Chemicals C0880 >98.0% (GC)

Stored under

inert gas;

Refrigerated

High-Sensitivity

Screening

MilliporeSigma
108464 / 2043-

61-0
≥97.0%

Standard glass;

"Air Sensitive"

label

General

Synthesis

Thermo Scientific
B23837 /

AC14867
97%

Standard

packaging
Scale-up / Bulk

Chem-Impex 02621 ≥96%
Standard

packaging

Routine Reagent

Use

Sourcing Decision Logic
Use the following logic flow to determine the appropriate source and required pretreatment

based on your experimental needs.
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Define Experimental Sensitivity

Is reaction air/moisture sensitive?
(e.g., Organometallic addition)

Source: TCI (Stored under Inert Gas)

Yes

Source: Sigma/Thermo (Standard Grade)

No

Check Stock Age

MANDATORY: Distill before use

> 6 Months

Direct Use Possible
(Verify by NMR)

< 6 Months

Click to download full resolution via product page

Figure 1: Decision tree for sourcing and pretreatment based on reaction sensitivity.

Part 3: Quality Assurance (The Self-Validating
System)[5]
Trusting the label on an aldehyde bottle is a common cause of reaction failure.[3] Implement

this Receiving Inspection Protocol immediately upon delivery.

Visual Inspection
Pass: Liquid is clear, colorless, or very pale yellow.[1][3][4]

Fail: Liquid is cloudy (polymerization) or distinct pink/brown (oxidation). Action: Distill

immediately.
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Chemical Verification (¹H-NMR)
Run a quick ¹H-NMR in CDCl₃ to quantify the acid impurity.[3]

Aldehyde Peak: Doublet (d) around 9.6 - 9.8 ppm.[3]

Acid Peak: Broad singlet around 10 - 12 ppm (Cyclohexanecarboxylic acid).[3]

Calculation: Integrate the aldehyde proton (set to 1H). If the acid proton integral > 0.01, the

sample has >1% acid content.[3]

Functional Titration (Optional)
For bulk usage where NMR is impractical, use Hydroxylamine Hydrochloride titration.[3] The

reaction releases HCl, which is titrated with standardized NaOH to determine precise aldehyde

content.

Part 4: Handling & Purification Protocols
If your sourcing validation (Part 3) reveals degradation, or if your reaction is

catalytic/enantioselective, you must purify the reagent.

The "Gold Standard" Purification Protocol
Adapted from Organic Syntheses (Vol. 82, p. 134) [1].

Objective: Remove carboxylic acid and water; store under inert atmosphere.

Setup: Assemble a short-path distillation apparatus. Ensure all glassware is oven-dried and

flushed with Nitrogen/Argon.[3]

Additives: Add activated 4 Å Molecular Sieves to the boiling flask to trap water during

heating.

Conditions: Distill under reduced pressure.

Target:78–80 °C at 20 mmHg (or ~161°C at atmospheric, though vacuum is preferred to

minimize thermal decomposition).[3]
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Collection: Discard the first 5-10% (forerun) containing volatile impurities.[3] Collect the main

fraction directly into a Schlenk tube or a storage flask flushed with inert gas.[3]

Storage: Seal tightly. Store at 2–8 °C.

Degradation & Storage Workflow

Fresh Cyclohexanecarboxaldehyde

Exposure to Air (O₂)

Time

Storage Strategy:
1. Inert Gas (N₂/Ar)

2. Refrigeration (4°C)
3. Septum Seal

Apply Protocol

Cyclohexanecarboxylic Acid
(Impurity)

Oxidation

Reaction Failure:
- Quenches Bases

- Low Yield

Maintains Purity

Click to download full resolution via product page

Figure 2: The oxidation pathway and necessary intervention strategies to maintain reagent

integrity.

Part 5: Safety & Regulatory[6]
GHS Classification: Flammable Liquid (Category 3), Skin Irritant (Category 2).[3][5]

UN Number: UN 1989 (Aldehydes, n.o.s.).[3][6]
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Handling: Always manipulate in a fume hood. The compound has a pungent, unpleasant

odor typical of lower molecular weight aldehydes.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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